Cas no 1869082-58-5 (Effususol A)

• Product Name: Effususol A
• CAS No: 1869082-58-5
• Molecular Formula: C₁₈H₂₀O₃
• Molecular Weight: 284.349605560303
• CID: 4670282
• PubChem ID: 122232270

Effususol A Properties

Names and Identifiers

• 1869082-58-5
• BDBM50537499
• AKOS040762867
• CHEMBL4525573
• Effususol A

• InChIKey： GLKYZNQTRHKASO-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H20O3/c1-10-14-5-4-12-8-13(19)9-16(11(2)21-3)18(12)15(14)6-7-17(10)20/h6-9,11,19-20H,4-5H2,1-3H3
• SMILES： CC1=C(C=CC2=C1CCC3=C2C(=CC(=C3)O)C(C)OC)O

Computed Properties

• Exact Mass: 284.14124450g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 284.14124450g/mol
• Heavy Atom Count: 21
• Complexity: 358
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes